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Compound of Interest

2-Chloro-4H-1,3,2-
Compound Name: _ _
benzodioxaphosphorin-4-one

Cat. No.: B043517

For Researchers, Scientists, and Drug Development Professionals

Introduction

Salicyl chlorophosphite, identified by the CAS number 5381-99-7, is a versatile
organophosphorus reagent. Also known by its systematic name, 2-Chloro-4H-1,3,2-
benzodioxaphosphorin-4-one, and the synonym SalPCl, this compound serves as a critical
building block in various synthetic applications.[1][2] Its utility is particularly pronounced in the
fields of agrochemicals, materials science, and pharmaceutical development, where it functions
as an efficient phosphitylating agent.[1] This technical guide provides a comprehensive
overview of the core properties, synthetic applications, and safety considerations of Salicyl
chlorophosphite, tailored for professionals in research and drug development.

Core Properties of Salicyl Chlorophosphite

Salicyl chlorophosphite is a solid material under standard conditions, with its appearance
ranging from white to off-white or even pale yellow.[1] A summary of its key physical and
chemical properties is presented in the tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value

CAS Number 5381-99-7

Molecular Formula C7Ha4CIOsP

Molecular Weight 202.53 g/mol [1]

Synonyms 2-Ch|oro-4H-1,3,.2-benzodioxaphos?h.orin-4-
one, SalPCl, Salicyl phosphorochloridite[1][2]

PubChem ID 237010[1]

MDL Number MFCD00013353[1][2]

Table 2: Physical and Chemical Properties

Property Value

Appearance White to orange to green powder[1]

Melting Point 36-42 °C[1]

Boiling Point 127-128 °C at 11 mmHg[1][3]

Purity > 97% (Assay by titration)[1]

Solubility Slightly soluble (4.7 g/L) at 25 °C (calculated)

Synthetic Applications

The primary utility of Salicyl chlorophosphite lies in its role as a phosphitylating agent,
particularly in the synthesis of H-phosphonates. These intermediates are crucial in the
production of modified nucleotides, which are often developed as antiviral or anticancer
prodrugs.

General Reaction Scheme: H-Phosphonate Synthesis

Salicyl chlorophosphite reacts readily with alcohols, including protected nucleosides, to form a
phosphite triester intermediate. This intermediate is then hydrolyzed to yield the corresponding
H-phosphonate monoester. The overall transformation is a key step in the synthesis of
nucleotide analogues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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